3-{[(3-ethyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)imino]methyl}phenol

• Molecular Formula: C11H12N4OS
• Molecular Weight: 248.31 g/mol
• IUPAC Name: 3-ethyl-4-[(E)-(3-hydroxyphenyl)methylideneamino]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C11H12N4OS/c1-2-10-13-14-11(17)15(10)12-7-8-4-3-5-9(16)6-8/h3-7,16H,2H2,1H3,(H,14,17)/b12-7+
• InChI Key: ITAOIWLHBQDSGS-KPKJPENVSA-N
• Isomeric SMILES: CCC1=NNC(=S)N1/N=C/C2=CC(=CC=C2)O
• SMILES: CCC1=NNC(=S)N1N=CC2=CC(=CC=C2)O

Description

3-{[(3-ethyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)imino]methyl}phenol, also known as ETTP, is a chemical compound that has been widely studied for its potential applications in various fields of scientific research.

Scientific Research Applications

3-{[(3-ethyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)imino]methyl}phenol has been studied for its potential applications in various fields of scientific research, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, 3-{[(3-ethyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)imino]methyl}phenol has been shown to exhibit antimicrobial, anticancer, and anti-inflammatory properties. In material science, 3-{[(3-ethyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)imino]methyl}phenol has been used as a ligand in the synthesis of metal complexes with potential applications in catalysis and organic synthesis. In analytical chemistry, 3-{[(3-ethyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)imino]methyl}phenol has been used as a reagent for the detection and quantification of various metal ions.

Mechanism of Action

The mechanism of action of 3-{[(3-ethyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)imino]methyl}phenol is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in cellular processes. In medicinal chemistry, 3-{[(3-ethyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)imino]methyl}phenol has been shown to inhibit the activity of bacterial and fungal enzymes involved in cell wall synthesis, leading to the disruption of cell growth and division. In cancer research, 3-{[(3-ethyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)imino]methyl}phenol has been shown to inhibit the activity of enzymes involved in DNA replication and repair, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
3-{[(3-ethyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)imino]methyl}phenol has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In medicinal chemistry, 3-{[(3-ethyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)imino]methyl}phenol has been shown to exhibit broad-spectrum antimicrobial activity against various bacterial and fungal strains. In cancer research, 3-{[(3-ethyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)imino]methyl}phenol has been shown to exhibit selective cytotoxicity against cancer cells, while sparing normal cells. In addition, 3-{[(3-ethyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)imino]methyl}phenol has been shown to exhibit anti-inflammatory effects by inhibiting the production of various inflammatory cytokines.

Advantages and Limitations for Lab Experiments

3-{[(3-ethyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)imino]methyl}phenol has several advantages for use in lab experiments, including its ease of synthesis, stability, and versatility. However, 3-{[(3-ethyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)imino]methyl}phenol also has some limitations, including its low solubility in aqueous solutions, which can limit its bioavailability and efficacy in certain applications.

Future Directions

There are several future directions for the study of 3-{[(3-ethyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)imino]methyl}phenol, including the optimization of its synthesis method to produce higher yields and purity, the development of new applications in medicinal chemistry and material science, and the elucidation of its mechanism of action through further biochemical and structural studies. In addition, the development of new derivatives and analogs of 3-{[(3-ethyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)imino]methyl}phenol may lead to the discovery of more potent and selective compounds with potential therapeutic applications.

Synthesis Methods

3-{[(3-ethyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)imino]methyl}phenol can be synthesized through a multistep process involving the reaction of 4-aminophenol with ethyl chloroacetate, followed by the reaction of the resulting compound with thiosemicarbazide, and finally, the reaction of the resulting product with formaldehyde and sodium hydroxide. This synthesis method has been extensively studied and optimized to produce high yields of pure 3-{[(3-ethyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)imino]methyl}phenol.